Cas no 960299-06-3 (4-Chloro-6-methoxy-5-methylpyrimidine)

4-Chloro-6-methoxy-5-methylpyrimidine is a versatile pyrimidine derivative used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its reactive chloro and methoxy substituents enable selective functionalization, while the methyl group enhances stability. This compound is valued for its purity and consistent performance in heterocyclic chemistry.
4-Chloro-6-methoxy-5-methylpyrimidine structure
960299-06-3 structure
Product Name:4-Chloro-6-methoxy-5-methylpyrimidine
CAS No:960299-06-3
MF:C6H7ClN2O
MW:158.58558011055
MDL:MFCD13176588
CID:1031518
PubChem ID:60096109
Update Time:2025-06-19

4-Chloro-6-methoxy-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-methoxy-5-methylpyrimidine
    • C6H7ClN2O
    • 4-Chloro-6-methoxy-5-methyl-pyrimidine
    • QJLIOQJTHRFATQ-UHFFFAOYSA-N
    • BCP30386
    • AM807147
    • AK127062
    • ST2405738
    • 4-Chloro-6-methoxy-5-methylpyrimidine (ACI)
    • MDL: MFCD13176588
    • Inchi: 1S/C6H7ClN2O/c1-4-5(7)8-3-9-6(4)10-2/h3H,1-2H3
    • InChI Key: QJLIOQJTHRFATQ-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=C(OC)N=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Topological Polar Surface Area: 35

4-Chloro-6-methoxy-5-methylpyrimidine Security Information

4-Chloro-6-methoxy-5-methylpyrimidine Pricemore >>

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4-Chloro-6-methoxy-5-methylpyrimidine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  0 °C; 0 °C → rt; 4 h, rt; 980 min, 50 °C
Reference
Preparation of quinoline derivatives as tyrosine kinases inhibitors
, World Intellectual Property Organization, , ,

4-Chloro-6-methoxy-5-methylpyrimidine Raw materials

4-Chloro-6-methoxy-5-methylpyrimidine Preparation Products

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